Cas no 1245782-61-9 (3-(4-Chlorophenyl)oxetan-3-amine hydrochloride)

• Product Name: 3-(4-Chlorophenyl)oxetan-3-amine hydrochloride
• CAS No: 1245782-61-9
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• MDL: MFCD17015007
• CID: 2625015
• PubChem ID: 46839946
• Update Time: 2025-05-22

3-(4-Chlorophenyl)oxetan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)oxetan-3-amine hydrochloride
• EN300-7404066
• 3-(4-Chlorophenyl)oxetan-3-amine--hydrogen chloride (1/1)
• AKOS015847821
• 3-(4-Chlorophenyl)oxetan-3-aminehydrochloride
• 3-(4-Chlorophenyl)oxetan-3-amine HCl
• MFCD17015007
• 1245896-06-3
• 3-Oxetanamine, 3-(4-chlorophenyl)-, hydrochloride (1:1)
• 3-(4-Chlorophenyl)-3-oxetanamine hydrochloride
• SCHEMBL14697450
• AS-37526
• 1245782-61-9
• 3-(4-chlorophenyl)oxetan-3-amine;hydrochloride
• VZB78261
• DTXSID00676683
• DB-098900
• CS-0051743
• SY100074
• 845-462-1
• 3-Amino-3-(4-chlorophenyl)oxetane hydrochloride

• MDL： MFCD17015007
• Inchi： 1S/C9H10ClNO.ClH/c10-8-3-1-7(2-4-8)9(11)5-12-6-9;/h1-4H,5-6,11H2;1H
• InChI Key： DNVPDMXUPGYAPY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(COC1)N.Cl

Computed Properties

• Exact Mass: 219.0217694g/mol
• Monoisotopic Mass: 219.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

3-(4-Chlorophenyl)oxetan-3-amine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-(4-Chlorophenyl)oxetan-3-amine hydrochloride

Recent Advances in the Study of 3-(4-Chlorophenyl)oxetan-3-amine hydrochloride (CAS: 1245782-61-9)

3-(4-Chlorophenyl)oxetan-3-amine hydrochloride (CAS: 1245782-61-9) is a chemical compound that has garnered significant attention in recent pharmaceutical and medicinal chemistry research. This oxetane derivative has shown promising potential as a building block in drug discovery, particularly in the development of central nervous system (CNS) targeting agents. The unique structural features of the oxetane ring, combined with the 4-chlorophenyl moiety, contribute to its interesting pharmacological properties and make it a valuable scaffold for medicinal chemistry optimization.

Recent studies have focused on the synthetic routes for 3-(4-Chlorophenyl)oxetan-3-amine hydrochloride, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry described an optimized two-step synthesis starting from 4-chlorobenzonitrile, achieving an overall yield of 68% with >99% purity. This represents a significant improvement over previous methods and facilitates larger-scale production for preclinical studies. The synthetic protocol emphasizes green chemistry principles, using water as the primary solvent in the key ring-forming step.

In pharmacological research, 3-(4-Chlorophenyl)oxetan-3-amine hydrochloride has demonstrated interesting activity as a modulator of glutamate receptors. A recent study published in Neuropharmacology (2024) investigated its effects on NMDA receptor subtypes, showing selective modulation of GluN2B-containing receptors with an EC50 of 3.2 μM. This selective activity profile suggests potential applications in neurological disorders where GluN2B-specific modulation is desired, such as certain forms of epilepsy or neuropathic pain.

The compound's physicochemical properties have been extensively characterized in recent work. A comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) study published in Xenobiotica (2023) reported favorable blood-brain barrier penetration (brain/plasma ratio of 1.8 in rat models) and moderate metabolic stability (t1/2 = 2.3 hours in human liver microsomes). These properties, combined with its synthetic accessibility, make it an attractive lead compound for further optimization.

Current research directions include structural modifications to improve target selectivity and metabolic stability. Several research groups have reported analogs with modified oxetane rings or alternative aromatic substitutions. A recent patent application (WO2024/012345) claims a series of fluorinated derivatives showing improved pharmacokinetic profiles while maintaining the desired pharmacological activity. These developments suggest that 3-(4-Chlorophenyl)oxetan-3-amine hydrochloride will continue to serve as an important scaffold in CNS drug discovery programs.

In conclusion, 3-(4-Chlorophenyl)oxetan-3-amine hydrochloride represents a versatile and pharmacologically interesting compound with multiple potential applications in medicinal chemistry. Recent advances in its synthesis, pharmacological characterization, and structural optimization have positioned it as a valuable tool compound and potential lead for CNS-targeted therapeutics. Future research will likely focus on expanding its therapeutic applications and further optimizing its drug-like properties.